Cas no 1273564-47-8 (1-(Azetidin-2-ylmethyl)pyrrolidine)

• Product Name: 1-(Azetidin-2-ylmethyl)pyrrolidine
• CAS No: 1273564-47-8
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5274021
• Update Time: 2025-05-25

1-(Azetidin-2-ylmethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-2-ylmethyl)pyrrolidine
• 1-[(azetidin-2-yl)methyl]pyrrolidine
• 1-((azetidin-2-yl)methyl)pyrrolidine
• 1-(Azetidin-2-ylmethyl)pyrrolidine

• Inchi： 1S/C8H16N2/c1-2-6-10(5-1)7-8-3-4-9-8/h8-9H,1-7H2
• InChI Key： CCMMSIBMZLGFBV-UHFFFAOYSA-N
• SMILES： N1(CCCC1)CC1CCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• XLogP3: 0.5
• Topological Polar Surface Area: 15.3

Additional information on 1-(Azetidin-2-ylmethyl)pyrrolidine

Professional Introduction to Compound with CAS No 1273564-47-8 and Product Name 1-(Azetidin-2-ylmethyl)pyrrolidine

Compound with the CAS number 1273564-47-8 and the product name 1-(Azetidin-2-ylmethyl)pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of 1-(Azetidin-2-ylmethyl)pyrrolidine incorporates both azetidine and pyrrolidine moieties, which are known for their versatility in drug design. The azetidine ring, a five-membered heterocycle with a nitrogen atom, contributes to the compound's ability to interact with biological targets in a specific manner, while the pyrrolidine ring adds another layer of complexity that can influence its pharmacokinetic and pharmacodynamic profiles.

The synthesis of 1-(Azetidin-2-ylmethyl)pyrrolidine involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The introduction of the azetidinylmethyl group onto the pyrrolidine core is a critical step that requires precise control over reaction conditions to ensure high yield and purity. This process often involves nucleophilic substitution reactions, where the azetidine derivative is selectively functionalized at the appropriate position. The choice of reagents and catalysts is crucial in this context, as they can significantly impact the efficiency and selectivity of the reaction.

Recent research has demonstrated that compounds containing both azetidine and pyrrolidine moieties exhibit promising biological activities. For instance, studies have shown that derivatives of 1-(Azetidin-2-ylmethyl)pyrrolidine can interact with various enzymes and receptors, making them potential candidates for treating a range of diseases. The nitrogen atoms in these heterocycles can form hydrogen bonds with biological targets, enhancing binding affinity and specificity. This property is particularly valuable in drug development, where target engagement is a key determinant of therapeutic efficacy.

In addition to its structural features, 1-(Azetidin-2-ylmethyl)pyrrolidine has shown interesting pharmacokinetic properties. The presence of both azetidine and pyrrolidine rings can influence solubility, metabolic stability, and distribution within the body. These factors are critical for determining how a drug behaves in vivo and can impact its overall therapeutic potential. Researchers are actively exploring ways to optimize these properties through structural modifications, aiming to develop more effective and safer pharmaceutical agents.

The field of medicinal chemistry has seen significant advancements in the design and synthesis of heterocyclic compounds like 1-(Azetidin-2-ylmethyl)pyrrolidine. These compounds are not only structurally diverse but also biologically active, making them valuable tools for drug discovery. The integration of computational methods, such as molecular modeling and virtual screening, has further accelerated the process of identifying promising candidates for further development. These computational techniques allow researchers to predict how different compounds will interact with biological targets, thereby reducing the time and cost associated with traditional trial-and-error approaches.

One particularly exciting area of research involves using 1-(Azetidin-2-ylmethyl)pyrrolidine as a scaffold for developing novel therapeutic agents. By modifying specific functional groups within the molecule, researchers can tailor its biological activity to target specific diseases or conditions. For example, studies have suggested that derivatives of this compound may have applications in treating neurological disorders by interacting with neurotransmitter receptors. The ability to fine-tune these interactions makes 1-(Azetidin-2-ylmethyl)pyrrolidine a versatile platform for drug discovery.

The development of new pharmaceuticals is often a lengthy and complex process that requires extensive testing to ensure safety and efficacy. However, compounds like 1-(Azetidin-2-ylmethyl)pyrrolidine offer hope for more efficient drug development pipelines by providing promising starting points for further optimization. As research continues to uncover new biological activities and synthetic strategies, the potential applications of this compound are likely to expand significantly.

In conclusion, 1-(Azetidin-2-ylmethyl)pyrrolidine represents an important contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and development. As researchers continue to explore its properties and applications, we can expect to see further advancements that will benefit patients worldwide.